Flunisolide

• CAS No.: 3385-03-3
• Product Name: Flunisolide
• Molecular Formula: C24H31FO6
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• Standard InChI: InChI=1S/C24H31FO6/c1-21(2)30-19-9-14-13-8-16(25)15-7-12(27)5-6-22(15,3)20(13)17(28)10-23(14,4)24(19,31-21)18(29)11-26/h5-7,13-14,16-17,19-20,26,28H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,20+,22-,23-,24+/m0/s1
• Standard InChIKey: XSFJVAJPIHIPKU-XWCQMRHXSA-N
• Isomeric SMILES: C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)CO)C[C@@H](C5=CC(=O)C=C[C@]35C)F)O
• SMILES: CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
• Canonical SMILES: CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)F)C
• Appearance: White to off-white crystalline powder.
• Melting Point: 226-230; 245°C
• Physical Description: Solid
• Description: Flunisolide is a synthetic corticosteroid with antiinflammatory and antiallergic properties. Flunisolide is a glucocorticoid receptor agonist that binds to cytoplasmic glucocorticoid receptors and subsequently translocates to the nucleus where it initiates the transcription of glucocorticoid-responsive genes such as lipocortins. Lipocortins inhibit phospholipase A2, thereby blocking the release of arachidonic acid from membrane phospholipids and preventing the synthesis of prostaglandins and leukotrienes, both are potent mediators of inflammation.; Flunisolide, also known as aerobid or nasarel, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Flunisolide is a drug which is used for the maintenance treatment of asthma as a prophylactic therapy. Flunisolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flunisolide has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, flunisolide is primarily located in the cytoplasm and membrane (predicted from logP).; Flunisolide is a fluorinated steroid, a cyclic ketal, a 20-oxo steroid, a 21-hydroxy steroid, an 11beta-hydroxy steroid, a 3-oxo-Delta(1),Delta(4)-steroid and a primary alpha-hydroxy ketone. It has a role as an immunosuppressive agent, an anti-inflammatory drug and an anti-asthmatic drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Practically insoluble; 3.74e-02 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6 alpha-fluorodihydroxy-16 alpha,17 alpha-isopropylidenedioxy-1,4-pregnadiene-3,20- dione; AeroBid; Apo-Flunisolide; flunisolide; flunisolide hemihydrate, (6alpha,11beta,16alpha)-isomer; flunisolide HFA; flunisolide hydrofluoroalkane; flunisolide, (6beta,11beta,16alpha)-isomer; Inhacort; Nasalide; Nasarel; ratio-Flunisolide; Rhinalar; RS-3999; Syntaris
• Reference: 1: Berger WE, Tashkin DP. Flunisolide hydrofluoroalkane with integrated spacer for treating asthma: an updated review. Allergy Asthma Proc. 2015 Mar-Apr;36(2):105-15. doi: 10.2500/aap.2015.36.3835. Epub 2015 Jan 29. Review. PubMed PMID: 25635610.; 2: Melani AS. Flunisolide for the treatment of asthma. Expert Rev Clin Pharmacol. 2014 May;7(3):251-8. doi: 10.1586/17512433.2014.908117. Epub 2014 Apr 9. Review. PubMed PMID: 24716719.; 3: Kantar A, Mroueh S, Fiocchi A. A reappraisal of the clinical efficacy of nebulized flunisolide in pediatric asthma: the Italian experience. Allergy Asthma Proc. 2007 Nov-Dec;28(6):671-87. Review. PubMed PMID: 17883883.; 4: Corren J, Tashkin DP. Evaluation of efficacy and safety of flunisolide hydrofluoroalkane for the treatment of asthma. Clin Ther. 2003 Mar;25(3):776-98. Review. PubMed PMID: 12852702.; 5: Kakhnovskiĭ IM, Solomatin AS. [Beclomethasone dipropionate, budesonide and flunisolide in the treatment of bronchial asthma (a review of the literature and the authors' own research)]. Ter Arkh. 1995;67(3):34-8. Review. Russian. PubMed PMID: 7770801.; 6: Samoliński B, Zawisza E, Tarchalska-Kryńska B. [Eight-year long study of the usage of flunisolide (syntaris) at the Otolaryngological clinic at the Warsaw Academy]. Otolaryngol Pol. 1994;48 Suppl 17:49-53. Review. Polish. PubMed PMID: 8090503.
• PubChem Compound: 82153
• Last Modified: Nov 11 2021